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molecular formula C10H11N3 B188251 2-Hydrazino-4-methylquinoline CAS No. 21703-52-6

2-Hydrazino-4-methylquinoline

Cat. No. B188251
CAS RN: 21703-52-6
M. Wt: 173.21 g/mol
InChI Key: FLDYBLAUDDQRAB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US08507682B2

Procedure details

A solution of 2-chloro-4-methylquinoline (1.00 g, 5.63 mmol) in NH2NH2 was reacted as outlined in Scheme 1 above to give the title compound which was used in the next step without further purification.
Name
2-chloro-4-methylquinoline
Quantity
1 g
Type
reactant
Reaction Step One
Name
NH2NH2
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
title compound

Identifiers

REACTION_CXSMILES
Cl[C:2]1[CH:11]=[C:10]([CH3:12])[C:9]2[C:4](=[CH:5][CH:6]=[CH:7][CH:8]=2)[N:3]=1.[NH2:13][NH2:14]>>[NH:13]([C:2]1[CH:11]=[C:10]([CH3:12])[C:9]2[C:4](=[CH:5][CH:6]=[CH:7][CH:8]=2)[N:3]=1)[NH2:14]

Inputs

Step One
Name
2-chloro-4-methylquinoline
Quantity
1 g
Type
reactant
Smiles
ClC1=NC2=CC=CC=C2C(=C1)C
Name
NH2NH2
Quantity
0 (± 1) mol
Type
reactant
Smiles
NN

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Outcomes

Product
Name
title compound
Type
product
Smiles
N(N)C1=NC2=CC=CC=C2C(=C1)C

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.